BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physicochemical
Properties of Glucose Pentaacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glucose pentaacetate

Cat. No.: B165980

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of a-D-glucose pentaacetate and 3-D-glucose pentaacetate. The information is
curated for professionals in research and development, offering quantitative data, detailed
experimental protocols, and visual representations of relevant biological and experimental
workflows.

Core Physicochemical Properties

Glucose pentaacetate is a derivative of glucose in which all five hydroxyl groups are
acetylated. This modification significantly alters its properties, making it more soluble in organic
solvents and useful as an intermediate in the synthesis of various glycosides and other
carbohydrate derivatives.[1][2] It exists as two anomers, alpha (a) and beta (3), which differ in
the stereochemistry at the anomeric carbon (C-1). This structural difference leads to distinct
physicochemical properties, which are summarized in the tables below.

a-D-Glucose Pentaacetate

a-D-Glucose pentaacetate is a white crystalline solid.[3][4] It is known for its application in
organic synthesis as a protecting group for the hydroxyl groups of glucose.[3]
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Property Value Reference
Molecular Formula C16H22011 [51[6]
Molecular Weight 390.34 g/mol [6]

CAS Number 604-68-2 [5][6]
Melting Point 109-111 °C [6]

Boiling Point 435.58 °C (rough estimate) [31[7]

Optical Rotation

[0]20/D =+98° (c=1 in ethanol)

[6]

Solubility

Water: < 5 g/L (25 °C); Slightly
soluble in ethanol; Soluble in
diethyl ether, chloroform, and

acetic acid.

[3](8]

Density

1.3984 g/cm3 (rough estimate)

[3]

B-D-Glucose Pentaacetate

B-D-Glucose pentaacetate is also a white to off-white crystalline powder.[1][9][10] It is a

versatile derivative of glucose used in organic synthesis and analytical chemistry.[1]
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Property Value Reference

Molecular Formula C16H22011 [1109]

Molecular Weight 390.34 g/mol [1]

CAS Number 604-69-3 [1119]

Melting Point 130-132 °C [7]

- , 454.00 to 456.00 °C @ 760.00

Boiling Point 9]
mm Hg

Optical Rotation +4° to +6° [1]
Water: 1.5 mg/mL at 18 °C;

Solubility Soluble in chloroform and [71[9][10]
methanol; Insoluble in water.

Density 1.274 g/cm3 [7]

Spectroscopic Data

Spectroscopic methods are crucial for the identification and characterization of glucose

pentaacetate anomers.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are powerful tools to

distinguish between the a and 3 anomers based on the chemical shifts and coupling

constants of the anomeric proton and carbon.

« Infrared (IR) Spectroscopy: IR spectra of glucose pentaacetate show characteristic

absorption bands for the ester carbonyl groups (C=0) and C-O stretching vibrations.

e Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of

glucose pentaacetate.

Experimental Protocols

The following are detailed methodologies for key experiments related to the synthesis and

characterization of glucose pentaacetate.
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Synthesis of B-D-Glucose Pentaacetate

This protocol describes the acetylation of D-glucose to form [3-D-glucose pentaacetate.

Materials:

D-glucose

Anhydrous sodium acetate

Acetic anhydride

Ice water

Ethanol (for recrystallization)

Procedure:

Combine D-glucose and anhydrous sodium acetate in a round-bottom flask.
e Add acetic anhydride to the flask.

e Heat the mixture at 100 °C for 2-3 hours.

o Cool the reaction mixture to room temperature.

e Pour the cooled solution into ice water to precipitate the crude product.

« Filter the white solid precipitate and wash it thoroughly with distilled water.

e Dry the crude product.

» Recrystallize the crude product from hot ethanol to obtain pure 3-D-glucose pentaacetate.
[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Glucose Pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
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glucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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